Cas no 126452-98-0 (lissoclinamide 8)
lissoclinamide 8 structure
Product Name:lissoclinamide 8
CAS No:126452-98-0
MF:C38H43N7O5S2
MW:741.921925783157
CID:181245
Update Time:2024-02-28
lissoclinamide 8 Chemical and Physical Properties
Names and Identifiers
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- 3H,12H-4,1:11,8:18,15-Trinitrilo-1H-pyrrolo[2,1-c][1,11,18,4,7,14,21]oxadithiatetraazacyclotetracosine-5,12,19,22(4H)-tetrone,6,7,13,14,20,21,24,25,26,26a-decahydro-3-methyl-7-(1-methylethyl)-14,21-bis(phenylmethyl)-,(4S,26aS)- (9CI)
- 3H,12H-4,1:11,8:18,15-Trinitrilo-1H-pyrrolo[2,1-c][1,11,18,4,7,14,21]oxadithiatetraazacyclotet...
- 3H,12H-4,1:11,8:18,15-Trinitrilo-1H-pyrrolo[2,1-c][1,11,18,4,7,14,21]oxadithiatetraazacyclotetracosine-5,12,19,22(4H)-tetrone
- 3H,12H-4,1:11,8:18,15-Trinitrilo-1H-pyrrolo[2,1-c][1,11,18,4,7,14,21]oxadithiatetraazacyclotetracosine-5,12,19,22(4H)-tetrone,6,7,13,14,20,21,24,25,26,26a-decahydro-3-methyl-7-(1-methylethyl)-14,21-bi
- Lissoclinamide 8
- (3xi,7xi,14xi,21xi)-7-De(1-methylpropyl)-10,11-dihydro-7-(1-methylethyl)-36-phenylulicyclamide
- 8,15-dibenzyl-26-methyl-22-(propan-2-yl)-27-oxa-13,20-dithia-6,9,16,23,28,29,30-heptaazapentacyclo[23.2.1.1~11,14~.1~18,21~.0~2,6~]triaconta-1(28),11,14(30),21(29)-tetraene-7,10,17,24-tetrone (non-preferred name)
- Ulicyclamide, 7-de(1-methylpropyl)-10,11-dihydro-7-(1-methylethyl)-36-phenyl-, (3xi,7xi,14xi,21xi)-
- CID 100927676
- 3H,12H-4,1:11,8:18,15-Trinitrilo-1H-pyrrolo[2,1-c][1,11,18,4,7,14,21]oxadithiatetraazacyclotetracosine-5,12,19,22(4H)-tetrone, 6,7,13,14,20,21,24,25,26,26a-decahydro-3-methyl-7-(1-methylethyl)-14,21-bis(phenylmethyl)-, (4S,26aS)- (9CI)
- lissoclinamide 8
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- Inchi: 1S/C38H43N7O5S2/c1-21(2)30-37-42-28(20-52-37)32(46)39-25(17-23-11-6-4-7-12-23)36-41-27(19-51-36)33(47)40-26(18-24-13-8-5-9-14-24)38(49)45-16-10-15-29(45)35-44-31(22(3)50-35)34(48)43-30/h4-9,11-14,19,21-22,25-26,28-31H,10,15-18,20H2,1-3H3,(H,39,46)(H,40,47)(H,43,48)/t22?,25?,26?,28?,29-,30?,31-/m0/s1
- InChI Key: HKYACNDBJBTRBK-DPOUEUDWSA-N
- SMILES: S1CC2C(NC(CC3C=CC=CC=3)C3=NC(=CS3)C(NC(CC3C=CC=CC=3)C(N3CCC[C@H]3C3=N[C@H](C(NC(C1=N2)C(C)C)=O)C(C)O3)=O)=O)=O
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 52
- Rotatable Bond Count: 5
- Complexity: 1400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 8
- XLogP3: 4.8
- Topological Polar Surface Area: 208
lissoclinamide 8 Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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